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Compound Focus: Cefcapene Pivoxil Hydrochloride Hydrate

CAS No.: 147816-24-8

Cat. No.: S523075

Get Quote

Solubility Data & Co-solvent Systems

The table below summarizes the available solubility data for Cefcapene Pivoxil Hydrochloride Hydrate

and some effective co-solvent systems for poorly soluble drugs in general.

Category Details Source / Context

Direct Solubility (in DMSO) ~100-125 mg/mL (160.74 - 200.93 mM) [1] [2] [3]

Direct Solubility (in Water) <1 mg/mL (insoluble) [1] [3]

| Proven Co-solvent System (for Tenoxicam)| Components: DMSO, PEG 300, Tween 80, Saline Ratio:

10:40:5:45 (v/v) Achieved Solubility: ≥ 2.08 mg/mL (for Tenoxicam) | [4] [3] | | Alternative Co-solvent

System | Components: DMSO, SBE-β-CD (in Saline) Ratio: 10:90 (v/v, with SBE-β-CD at 20% in Saline) |

[1] [3] |
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Here is a detailed methodology for preparing a stable formulation of Cefcapene Pivoxil Hydrochloride

Hydrate using a co-solvent system. This protocol is adapted from methods used for other poorly water-

soluble drugs [4] [3].

Objective: To prepare a homogeneous and stable solution of Cefcapene Pivoxil Hydrochloride Hydrate

for research purposes using a co-solvent system.

Materials:

Cefcapene Pivoxil Hydrochloride Hydrate (e.g., from MedChemExpress, TargetMol, etc.) [1] [5]

Anhydrous DMSO
PEG 300

Tween 80
Saline (0.9% Sodium Chloride in sterile water)

Volumetric pipettes and microvials
Vortex mixer and/or ultrasonic bath (sonicator)

Procedure: This protocol uses the sequential addition of solvents to ensure clarity and stability at each step.

The workflow for this process is outlined below.
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Start Protocol

Prepare DMSO Stock Solution
(20.8 mg/mL)

Add 400μL PEG300
Vortex until clear

Add 50μL Tween 80
Vortex until clear

Add 450μL Saline
Adjust final volume to 1mL

Final Working Solution
(2 mg/mL, 3.21 mM)

Note: Prepare fresh
for optimal results

Click to download full resolution via product page

Key Considerations:

Fresh Preparation: The compound is unstable in solution. It is recommended to prepare a fresh
working solution for each experiment to ensure optimal results and compound integrity [1] [3].

Sequential Mixing: Always add the co-solvents in the specified order (DMSO → PEG300 → Tween
80 → Saline) and ensure the solution is clear at each step before adding the next component [3].

Sonication: If any cloudiness or undissolved material is observed after a step, brief sonication in a
warm water bath (∼25-37°C) can be applied to aid dissolution [5].
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Frequently Asked Questions (FAQs)

Q1: The solution became cloudy or precipitated after I added the saline. What should I do?

A: Precipitation upon aqueous dilution is a common challenge. First, try brief sonication while

warming the solution slightly. If precipitation persists, it indicates the formulation has reached its
solubility limit. You may need to:

Increase the proportion of organic solvents (e.g., a higher ratio of DMSO or PEG300),
though this must be balanced against potential toxicity in biological assays.

Explore an alternative co-solvent system, such as using a cyclodextrin like SBE-β-CD, which
can enhance solubility by forming inclusion complexes with the drug molecule [1] [6].

Q2: Are there other sustainable strategies for solubility enhancement besides co-solvency?

A: Yes. Hydrotropy is a promising and more sustainable alternative. It involves using high
concentrations of hydrotropic agents (e.g., sodium benzoate, nicotinamide) to increase solubility. This

method is considered more eco-friendly, offers good stability, and avoids some of the toxicity
concerns associated with high concentrations of organic solvents like ethanol [6].

Q3: The viscosity of the final solution is too high for my assay. How can I reduce it?

A: High viscosity typically comes from components like PEG300 or surfactants. You can:
Slightly reduce the percentage of PEG300 and compensate with a small increase in DMSO or

saline.
Ensure the solution is warmed gently (e.g., to 25-37°C) before use, as viscosity often

decreases with temperature.
Consider the DMSO/Cremophor EL/ethanol system mentioned in research, which was noted for

achieving high solubility with low viscosity (10.0 Cp) for another drug [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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